Cas no 1217728-25-0 (1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1217728-25-0
• MF: C₁₆H₂₅Cl₂NO₂
• MW: 334.28120303154
• CID: 6031951
• PubChem ID: 16798746
• Update Time: 2025-06-08

1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride
• 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol:hydrochloride
• SR-01000013757-1
• SR-01000013757
• 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
• AKOS026679318
• F1630-0007
• 1217728-25-0

• Inchi： 1S/C16H24ClNO2.ClH/c1-12-6-5-7-13(2)18(12)10-14(19)11-20-16-9-4-3-8-15(16)17;/h3-4,8-9,12-14,19H,5-7,10-11H2,1-2H3;1H
• InChI Key： LLMYZGHSTOJCNE-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1Cl)C(O)CN1C(C)CCCC1C.[H]Cl

Computed Properties

• Exact Mass: 333.1262344g/mol
• Monoisotopic Mass: 333.1262344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

Introduction to 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1217728-25-0)

1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1217728-25-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates a chlorophenoxy moiety and a dimethylpiperidine ring, which are known for their potential in modulating various biological pathways. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further investigation in drug discovery programs.

The chlorophenoxy group is a key feature of this compound, often found in herbicides and pharmaceuticals due to its ability to interact with biological targets. In contrast, the dimethylpiperidine moiety is frequently employed in the design of central nervous system (CNS) drugs due to its favorable pharmacokinetic properties. The combination of these structural elements in 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride suggests that it may possess unique pharmacological properties worthy of exploration.

Recent advancements in drug discovery have highlighted the importance of multitarget engagement in the development of novel therapeutics. The dual presence of the chlorophenoxy and dimethylpiperidine groups in this compound positions it as a potential candidate for multitarget inhibition. Studies have shown that molecules capable of interacting with multiple biological targets can often exhibit enhanced efficacy and reduced side effects compared to single-target agents. This concept has driven considerable interest in exploring the therapeutic potential of compounds like 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride.

The pharmaceutical industry has been increasingly focusing on innovative approaches to address unmet medical needs. The development of new chemical entities (NCEs) remains a cornerstone of this effort. 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride, with its distinctive structural features, represents a promising NCE that could contribute to the discovery of novel treatments for various diseases.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial investigations suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The dimethylpiperidine moiety, in particular, has been associated with properties that could be beneficial in managing conditions such as depression and anxiety. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and characterization of 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride have been refined through modern synthetic methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure the purity and identity of the compound. These methods are critical in pharmaceutical research to guarantee that the synthesized molecules meet stringent quality standards before they can be advanced to preclinical testing.

The exploration of novel pharmacological entities often involves screening large libraries of compounds for biological activity. 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride has been incorporated into such screens due to its structural features that suggest potential interactions with biologically relevant targets. High-throughput screening (HTS) technologies have enabled researchers to rapidly assess the activity of thousands of compounds against various disease-related targets, accelerating the drug discovery process.

Preclinical studies are essential before any compound can progress to human trials. These studies involve detailed evaluations of safety, pharmacokinetics, and pharmacodynamics. The hydrochloride salt form of 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride has been advantageous in these studies due to its improved solubility, which facilitates dosing and administration in animal models.

The integration of computational chemistry tools has further enhanced the understanding of this compound's properties. Molecular docking simulations have been used to predict how 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride might interact with target proteins. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental design and optimizing lead optimization strategies.

The potential applications of 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride extend beyond traditional therapeutic areas. Its unique structural composition suggests that it could be repurposed for emerging medical challenges or used as a building block for more complex drug candidates. The flexibility offered by its molecular framework allows for modifications that could tailor its pharmacological profile to specific therapeutic needs.

As research continues to evolve, the role of interdisciplinary collaboration becomes increasingly important. Combining expertise from medicinal chemistry, biochemistry, pharmacology, and computational biology has led to more comprehensive understanding and rapid progress in drug discovery. The study of compounds like 1-(2-chlorophenoxy)-3-(2,6-dimethylpiperidin-1-y]propan}-`}-`}-`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`}_`)_hydrochloride (CAS No. 12177728_25_0)` is a testament to this collaborative approach.

Future directions in research may include exploring synthetic derivatives of this compound to enhance its potency or reduce toxicity profile further.
Additionally , investigating how variations in its structure influence its biological activity will provide deeper insights into drug design principles.
Collaborative efforts between academic institutions , pharmaceutical companies ,
and biotechnology firms will be crucial for advancing such research initiatives effectively .

The continued exploration oF novel chemical entities like _ 11 - ( 22 - chloroPhenOxY ) - 33 - ( 22 , 66 - dimEthylPiPeRidiNE - 11 - yL ) - proPan - 22 - ol hyDroChLorIDE __ holds great promise fOr developing next-generation therapeutics . Its unique structural features make it an exciting subject fOr further study , with potential applications spanning multiple medical disciplines .

As our understanding oF molecular interactions grows , so does our ability tO design compounds with precise targeting capabilities . This evolution iS driving innovation iN drug discovery , where entities like _11 - ( 22 - chloroPhenOxY ) - 33 - ( 22 , 66 - dimEthylPiPeRidiNE - 11 - yL ) - proPan - 22 - ol hyDroChLorIDE __ play a pivotal role . By leveraging advanced synthetic methods , computational tools ,
and interdisciplinary collaboration , researchers are paving tHe way fOr breakthroughs tHat Will impact patient care worldwide .

In conclusion , _11 - ( 22 - chloroPhenOxY ) - 33 - ( 22 , 66 - dimEthylPiPeRidiNE - 11 - yL ) - proPan __ _22_ _- ol hyDroChLorIDE __ represents an exciting prospect iN pharmaceutical research . Its distinctive structure , combined wIth preliminary evidence oF promising biological activity , positions iT as a valuable candidate fOr furTher investigation . As science advances ，this comPOund will likely contribute tO tHe development oF nEw treatments ，offering hope fOr patients wHo suffer from diverse medical conditions .